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Compound of Interest

Compound Name: Palmitic acid-d4-2

Cat. No.: B1459829

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling guidelines for
Palmitic acid-d4. The information presented is aggregated from various safety data sheets and
chemical databases for Palmitic acid and its deuterated analogues. It is crucial to note that
while specific data for "Palmitic acid-d4-2" is not available, the guidelines for the closely
related Palmitic acid-d4 and the parent compound, Palmitic acid, offer a robust framework for
safe laboratory practices.

Core Safety and Handling Protocols

When working with Palmitic acid-d4, adherence to standard laboratory safety procedures is
paramount. This includes the use of appropriate personal protective equipment (PPE), proper
storage, and established disposal methods. While not classified as a hazardous substance, it
may cause mild irritation to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure.

e Eye and Face Protection: Safety glasses with side shields or chemical goggles are
recommended to prevent eye contact with dust particles.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn to prevent
skin contact.[1]
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» Skin and Body Protection: A laboratory coat or other protective clothing is advised to avoid
skin contact.[1][2]

o Respiratory Protection: In situations where dust may be generated, a particulate filter
respirator is recommended.[1]

First Aid Measures

In the event of accidental exposure, the following first aid procedures should be followed:

« Ingestion: If swallowed, rinse the mouth with water and seek medical advice if feeling unwell.
Do not induce vomiting.

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. If eye irritation persists, seek medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get
medical advice.

 Inhalation: Move to fresh air. If respiratory symptoms occur, seek medical attention.

Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and
ensure a safe laboratory environment.

» Handling: Handle in a well-ventilated area. Minimize dust generation and accumulation.
Avoid contact with skin, eyes, and clothing.

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
protected from moisture.

Physical and Chemical Properties

Understanding the physical and chemical properties of Palmitic acid-d4 is fundamental to its
safe handling and use in experimental settings. The data presented below is for Palmitic acid-
d4 and its non-deuterated form, Palmitic acid.
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Property Value Source
Molecular Formula C16H28D402

Molecular Weight 260.45 g/mol

Exact Mass 260.265337243 Da

Melting Point 61-63°C

Boiling Point 271.5 °C (at 133 hPa)

Solubility 10 mM in DMSO

Appearance White Solid

Toxicological Data

Toxicological data for Palmitic acid provides insight into its potential health effects. It is
important to handle all chemicals with care, even those with low acute toxicity.

Toxicity Metric Value Species Source
Oral LD50 >5,000 mg/kg Rat
Dermal LD50 >2,000 mg/kg Rabbit

S May cause skin
Skin Irritation o
irritation

o May cause eye
Eye Irritation o
irritation

. o May cause irritation to
Respiratory Irritation )
the respiratory tract

. o No information
Carcinogenicity ]
available

Germ Cell

o Negative
Mutagenicity
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Experimental Workflow and Safety Procedures

The following diagrams illustrate a general workflow for handling chemical compounds in a
laboratory setting and the logical relationship of safety measures.

General Laboratory Workflow for Chemical Handling
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Caption: General laboratory workflow for handling chemical compounds.
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Hierarchy of Safety Controls
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Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Least Effective

Personal Protective Equipment

(e.g., Gloves, Goggles)
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Caption: Hierarchy of safety controls in a laboratory setting.

Spill and Disposal Procedures
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In the case of a spill, the area should be evacuated, and the spill should be contained. For solid
spills, the material should be carefully swept up to avoid generating dust and placed in a
suitable container for disposal.

Waste material must be disposed of in accordance with national and local regulations. It is
important not to mix chemical waste with other waste streams and to handle uncleaned
containers as if they were the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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